Cas no 905098-45-5 (3-(Trifluoromethoxy)phenyl Methyl Sulfide)

• Product Name: 3-(Trifluoromethoxy)phenyl Methyl Sulfide
• CAS No: 905098-45-5
• MF: C₈H₇F₃OS
• MW: 208.200791597366
• MDL: MFCD22370311
• CID: 3164315
• PubChem ID: 67428671
• Update Time: 2025-04-21

3-(Trifluoromethoxy)phenyl Methyl Sulfide Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethoxy)phenyl Methyl Sulfide
• 1-methylsulfanyl-3-(trifluoromethoxy)benzene
• 1-(methylthio)-3-(trifluoromethoxy)benzene
• 905098-45-5
• SCHEMBL2495150

• MDL： MFCD22370311
• Inchi： 1S/C8H7F3OS/c1-13-7-4-2-3-6(5-7)12-8(9,10)11/h2-5H,1H3
• InChI Key： HDYKUYHPGSJVBC-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)OC(F)(F)F

Computed Properties

• Exact Mass: 208.01697050Da
• Monoisotopic Mass: 208.01697050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.5Ų